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Compound of Interest

Compound Name:
2-Naphthylhydrazine

hydrochloride

Cat. No.: B1297821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and applications of 2-Naphthylhydrazine hydrochloride. The

information is intended to support laboratory research and drug development activities.

Core Chemical and Physical Properties
2-Naphthylhydrazine hydrochloride is a white to off-white or pale yellow crystalline powder.

[1][2] It is an organic compound characterized by a naphthalene ring attached to a hydrazine

group, with a chloride ion associated with the hydrazine moiety.[1] This compound is soluble in

water.[1]
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Property Value

CAS Number 2243-58-5[2]

Molecular Formula C₁₀H₁₁ClN₂[1]

Molecular Weight 194.66 g/mol [2][3]

Melting Point 123 °C[2][4][5] or 211 °C[3]

Appearance White to off-white crystalline powder[1]

Odor Odorless[1]

Solubility
Soluble in water[1]; Slightly soluble in DMSO

and water[5]

Storage Store in an inert atmosphere at 2-8°C[1][3]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2-
Naphthylhydrazine hydrochloride.

¹H NMR Data:

Solvent
Chemical Shift (δ)
ppm

Multiplicity Assignment

DMSO-d₆ 7.81 m 2H, ArH

7.71 d (J=7.5 Hz) 1H, ArH

7.49-7.19 m 4H, ArH

The above ¹H NMR data was reported for a synthesis product.[6]

Further spectroscopic data, including ¹³C NMR, IR, and Mass Spectrometry, may be available

from various chemical suppliers and databases.[1][7][8] The mass-to-charge ratio (m/z) for the

molecule excluding the hydrochloride has been reported as 159.1 ([M-HCl]⁺).[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemical-suppliers.eu/enp/naphthyl-hydrazine-hydrochloride-PX2101998
https://www.guidechem.com/encyclopedia/2-naphthylhydrazine-hydrochlor-dic10130.html
https://www.chemical-suppliers.eu/enp/naphthyl-hydrazine-hydrochloride-PX2101998
https://www.biosynth.com/p/FN38636/2243-58-5-2-naphthalenyl-hydrazine-hydrochloride
https://www.chemical-suppliers.eu/enp/naphthyl-hydrazine-hydrochloride-PX2101998
https://parchem.com/chemical-supplier-distributor/2-naphthylhydrazine-hcl-102809
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8696362.htm?N=Ukraine
https://www.biosynth.com/p/FN38636/2243-58-5-2-naphthalenyl-hydrazine-hydrochloride
https://www.guidechem.com/encyclopedia/2-naphthylhydrazine-hydrochlor-dic10130.html
https://www.guidechem.com/encyclopedia/2-naphthylhydrazine-hydrochlor-dic10130.html
https://www.guidechem.com/encyclopedia/2-naphthylhydrazine-hydrochlor-dic10130.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8696362.htm?N=Ukraine
https://www.guidechem.com/encyclopedia/2-naphthylhydrazine-hydrochlor-dic10130.html
https://www.biosynth.com/p/FN38636/2243-58-5-2-naphthalenyl-hydrazine-hydrochloride
https://www.benchchem.com/product/b1297821?utm_src=pdf-body
https://www.benchchem.com/product/b1297821?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/1-naphthylhydrazine-hydrochloride.htm
https://www.guidechem.com/encyclopedia/2-naphthylhydrazine-hydrochlor-dic10130.html
https://m.chemicalbook.com/SpectrumEN_2243-58-5_HNMR.htm
https://www.lehigh.edu/~kjs0/carey-13.PDF
https://www.chemicalbook.com/synthesis/1-naphthylhydrazine-hydrochloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactivity and Applications
2-Naphthylhydrazine hydrochloride is a versatile reagent in organic synthesis.[1] It is

commonly utilized for the introduction of the naphthyl and hydrazine moieties into various

molecules.[1] Key applications include:

Synthesis of Heterocyclic Compounds: It serves as a precursor in the synthesis of pyrazoline

and pyrimidine derivatives, some of which exhibit antibacterial and antifungal properties.[9]

Pharmaceutical and Dye Synthesis: The compound has been investigated for its utility in the

production of pharmaceuticals and dyes.[1]

Wastewater Treatment: 2-Naphthalenyl hydrazine hydrochloride has been shown to be

effective in removing phosphorus and nitrogen from wastewater.[3] The reaction with an

ammonium salt produces an imine, which can then react with methylbenzene to form

indocyanine.[3]
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Applications of 2-Naphthylhydrazine Hydrochloride.

Experimental Protocols: Synthesis
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Two primary synthesis routes for 2-Naphthylhydrazine and its hydrochloride salt have been

reported.

Synthesis from 2-Naphthylamine
This method involves the diazotization of 2-naphthylamine followed by reduction.

Materials:

2-Naphthylamine

Hydrochloric acid (6.0 M)

Sodium nitrite (NaNO₂)

Stannous chloride (SnCl₂)

Water

Ether

Hexane

Procedure:

A solution of sodium nitrite (578 mg, 8.38 mmol) in water (1.2 mL) is slowly added to a

hydrochloric acid solution of 2-naphthylamine (800 mg, 5.59 mmol) under water-ice bath

cooling over 2 minutes.[6]

6.0 M hydrochloric acid (6 mL) is then added to the reaction mixture.[6]

The resulting solution is stirred in a water-ice bath for 1 hour.[6]

Stannous chloride (3.71 g, 19.56 mmol) is slowly added over 5 minutes.[6]

The suspension is stirred in a water-ice bath for an additional 3.5 hours and then filtered.[6]

The filter cake is washed sequentially with water at 0 °C (4 x 8 mL), room temperature water

(1 x 8 mL), ether at 0 °C (2 x 4 mL), a 1:1 ether/hexane mixture (2 x 4 mL), and finally
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hexane (2 x 5 mL).[6]

The resulting solid is dried to yield the target product.[6] A 63% yield has been reported for

this procedure.[6]
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Synthesis of 2-Naphthylhydrazine HCl from 2-Naphthylamine.
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One-Step Synthesis from 2-Naphthol
A one-step synthesis method has been patented which avoids the use of the carcinogenic 2-

naphthylamine.[10] This process involves refluxing a mixture of 2-naphthol and 85% hydrazine

hydrate in the presence of a sodium bisulfite (NaHSO₃) catalyst for 20 hours.[10][11] The free

base of 2-naphthylhydrazine can then be treated with concentrated HCl to form the

hydrochloride salt.[11]

Safety and Handling
2-Naphthylhydrazine hydrochloride is classified as harmful if swallowed and causes serious

eye irritation.[1] It may also cause skin and respiratory irritation.[3][12]

GHS Hazard Statements:

H302: Harmful if swallowed[1][3]

H315: Causes skin irritation[3]

H319: Causes serious eye irritation[1][3]

H335: May cause respiratory irritation[3]

Precautionary Statements:

P264: Wash thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1][13]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][13]

P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[1]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[13]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[13]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[13]

P330: Rinse mouth.[1]

P337+P313: If eye irritation persists: Get medical advice/attention.[1]

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[13]

P501: Dispose of contents/container in accordance with local regulations.[13]

It is essential to handle this compound in a well-ventilated area using appropriate personal

protective equipment, including gloves, safety goggles, and a lab coat.[13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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